Cas no 168431-71-8 (1-azido-3-methoxypropan-2-ol)

1-Azido-3-methoxypropan-2-ol is a versatile organic compound featuring both azido and methoxy functional groups, making it a valuable intermediate in synthetic chemistry. Its reactive azide group enables participation in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating efficient conjugation in bioconjugation and polymer chemistry applications. The methoxy group enhances solubility in polar solvents, improving handling and reaction compatibility. This compound is particularly useful in the synthesis of modified biomolecules, pharmaceuticals, and advanced materials, where precise functionalization is required. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for research and industrial applications.

1-azido-3-methoxypropan-2-ol structure

Product Name:1-azido-3-methoxypropan-2-ol

CAS No:168431-71-8

MF:C₄H₉N₃O₂

MW:131.133160352707

MDL:MFCD19604051

CID:1349276

PubChem ID:21129691

Update Time:2025-06-11

1-azido-3-methoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-Propanol, 1-azido-3-methoxy-
- 1-azido-3-methoxypropan-2-ol
- 168431-71-8
- DTXSID60610922
- EN300-297200
- SCHEMBL18965364
- AKOS013244830
- MDL： MFCD19604051
- Inchi： 1S/C4H9N3O2/c1-9-3-4(8)2-6-7-5/h4,8H,2-3H2,1H3
- InChI Key： VZVMAEBIUHGEOM-UHFFFAOYSA-N
- SMILES： O(C)CC(CN=[N+]=[N-])O

Computed Properties

Exact Mass: 131.06957
Monoisotopic Mass: 131.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 43.8Å²

Experimental Properties

PSA: 78.22

1-azido-3-methoxypropan-2-ol Pricemore >>

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